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Compound of Interest

Compound Name: BMS-986202

Cat. No.: B8144625

The proper disposal of BMS-986202, a potent and selective TYK2 inhibitor, is critical to ensure
personnel safety and environmental protection.[1][2][3][4] As a potent research compound, all
waste materials containing or contaminated with BMS-986202 must be treated as hazardous
chemical waste. Researchers, scientists, and drug development professionals must adhere to
strict protocols for its disposal.

The primary source for detailed safety and disposal information is the Safety Data Sheet (SDS)
provided by the manufacturer, Bristol Myers Squibb, or the supplier from whom the compound
was purchased.[5] If an SDS is not readily available, it is imperative to request one. The Bristol
Myers Squibb SDS Locator may be a valuable resource for obtaining this document.

In the absence of a specific SDS, the following standard operating procedures, based on
general principles for the disposal of potent pharmaceutical compounds in a laboratory setting,
should be followed.

Immediate Safety Precautions

Personal protective equipment (PPE) is mandatory when handling BMS-986202 in any form,
including waste. This includes, at a minimum:

» A properly fitted laboratory coat.

o Safety glasses or goggles.
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e Appropriate chemical-resistant gloves.

All handling of solid BMS-986202 or its solutions should be conducted in a certified chemical
fume hood to prevent inhalation of dust or aerosols.

Standard Operating Procedure for Disposal
1. Waste ldentification and Segregation:

All materials that have come into contact with BMS-986202 must be considered hazardous
waste. These materials should be segregated into compatible waste streams.

Waste Type Description

Unused or expired BMS-986202 powder,
) ) contaminated consumables (e.g., weigh boats,
Solid Chemical Waste
spatulas, paper towels, gloves, bench

protectors).

Solutions containing BMS-986202 (e.g.,
Liquid Chemical Waste prepared in DMSO), rinsate from cleaning

contaminated glassware.

Contaminated needles, syringes, or other sharp
Sharps Waste )
objects.

2. Containerization:

e Solid Waste: Collect in a clearly labeled, durable, leak-proof container with a secure lid. A
dedicated waste bag within a rigid container is recommended.

e Liquid Waste: Use a designated, leak-proof, and chemically compatible waste container
(e.g., a high-density polyethylene bottle). Ensure the container is appropriate for the solvents
used (e.g., DMSO). Never mix incompatible waste streams.

o Sharps Waste: Must be placed in a designated, puncture-resistant sharps container.

3. Labeling:
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All waste containers must be clearly and accurately labeled. The label should include:
e The words "Hazardous Waste."

e The full chemical name: "BMS-986202".

e The concentration or quantity of the waste.

e Any other hazardous components (e.g., solvents).

» The date the waste was first added to the container.

e The name of the principal investigator or laboratory contact.

4. Storage:

Store waste containers in a designated and secure Satellite Accumulation Area within the
laboratory. This area should be:

At or near the point of waste generation.

Away from general laboratory traffic.

In secondary containment to capture any potential leaks.

Segregated from incompatible chemicals.
5. Professional Disposal:

The disposal of chemical waste is highly regulated. Your institution's Environmental Health and
Safety (EHS) department is responsible for the final collection and disposal of hazardous
waste.

e Contact your EHS department to schedule a waste pickup.

e Do not pour any waste containing BMS-986202 down the drain or dispose of it in the regular
trash.
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Below is a workflow diagram outlining the decision-making process for the proper disposal of
BMS-986202.

Start: Waste Generation
(BMS-986202)

Identify Waste Type

Solid Waste Liquid Waste Sharps Waste
(e.g., powder, contaminated gloves) (e.g., solutions in DMSO) (e.g., contaminated needles)

Containerize in Labeled Containerize in Labeled Containerize in Labeled
Solid Waste Bin Liquid Waste Bottle Sharps Container

Store in Designated
Satellite Accumulation Area

Contact Environmental Health & Safety (EHS)
for Pickup

End: Proper Disposal

Click to download full resolution via product page

Disposal Workflow for BMS-986202 Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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